Cas no 471272-92-1 (4,6(1H,5H)-Pyrimidinedione, 5-[[5-(dimethylamino)-2-furanyl]methylene]dihydro-1-(2-propenyl)-2-thioxo- (9CI))

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 5-[[5-(dimethylamino)-2-furanyl]methylene]dihydro-1-(2-propenyl)-2-thioxo- (9CI)
• CAS No: 471272-92-1
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 1020970
• PubChem ID: 71437866
• Update Time: 2025-04-20

4,6(1H,5H)-Pyrimidinedione, 5-[[5-(dimethylamino)-2-furanyl]methylene]dihydro-1-(2-propenyl)-2-thioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-[[5-(dimethylamino)-2-furanyl]methylene]dihydro-1-(2-propenyl)-2-thioxo- (9CI)
• 4,6(1H,5H)-PYRIMIDINEDIONE, 5-[[5-(DIMETHYLAMINO)-2-FURANYL]METHYLENE]DIHYDRO-1-(2-PROPENYL)-2-THIOXO-
• 471272-92-1
• DB-272263

• Inchi： 1S/C14H15N3O3S/c1-4-7-17-13(19)10(12(18)15-14(17)21)8-9-5-6-11(20-9)16(2)3/h4-6,8H,1,7H2,2-3H3,(H,15,18,21)
• InChI Key： MBGBHGKHWQIMQK-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=CC2=CC=C(N(C)C)O2)C(N1CC=C)=O)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 97.9Ų